Journal Name:Inorganic Materials: Applied Research
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Identification of Balanol As a Potential Inhibitor of PAK1 That Induces Apoptosis and Cytoprotective Autophagy in Colorectal Cancer Cells
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-06-16 , DOI: 10.1002/cmdc.202300114
Conflict of interest The authors declare no conflict of interest.
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European Medicinal Chemistry Leaders in Industry (EMCL) – On the Status and Future of Medicinal Chemistry Research in Europe**
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-06-05 , DOI: 10.1002/cmdc.202300127
What is the current state of industrial Medicinal Chemistry in Europe? This question was discussed by European Medicinal Chemistry Leaders in Berlin and Nice. How has the chemical modality space expanded recently? How does digitalization effect our work? How has the pharma R&D landscape changed? Does future Medicinal Chemistry require a different skillset?
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DprE1 Inhibitors: Enduring Aspirations for Future Antituberculosis Drug Discovery
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-05-29 , DOI: 10.1002/cmdc.202300099
DprE1 is a crucial enzyme involved in the cell wall synthesis of Mycobacterium tuberculosis and a promising target for antituberculosis drug development. However, the unique structural characteristics for ligand binding and association with DprE2 make developing new clinical compounds challenging. This review provides an in-depth analysis of the structural requirements for both covalent and non-covalent inhibitors, their 2D and 3D binding patterns, as well as their biological activity data in vitro and in vivo, including pharmacokinetic information.
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Back in Person: Frontiers in Medicinal Chemistry 2023
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-07-24 , DOI: 10.1002/cmdc.202300344
The Frontiers in Medicinal Chemistry (FiMC) is the largest international Medicinal Chemistry conference in the German speaking area and took place from April 3rd to 5th 2023 in Vienna (Austria). In this conference report, we review the highlights of the 38 lectures and more than 100 posters that were presented during this outstanding meeting.
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Total Synthesis and Biological Investigation of Mindapyrroles A and B
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1002/cmdc.202300235
Antibiotics with novel and polypharmacological mechanisms of action are urgently needed. To this end, the total synthesis of mindapyrroles A and B was completed via a Friedel-Crafts alkylation. The antibacterial activity of these compounds was investigated against a panel of gram-positive and gram-negative pathogens, and their mechanism of action was determined to be different from their monomer pyoluteorin.
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Complexity-to-Diversity and Pseudo-Natural Product Strategies as Powerful Platforms for Deciphering Next-Generation Therapeutics
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-05-02 , DOI: 10.1002/cmdc.202300117
The evolution of interdisciplinary synthetic methodologies used in chemical biology and drug discovery has revolutionized the discovery of first-in-class molecules over the last decade. We report how Complexity-to-Diversity (CtD) and Pseudo-Natural Product strategies have revolutionized the discovery of novel chemical probes that target underrepresented biological space. We also highlight selected applications and discuss key opportunities offered by these tools and important synthetic strategies used for the construction of chemical spaces that are rich in skeletal and stereochemical diversity.
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Advances in Cancer Nanovaccines: Harnessing Nanotechnology for Broadening Cancer Immune Response
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-04-23 , DOI: 10.1002/cmdc.202200673
Therapeutic anticancer vaccines have become powerful tools for inducing antitumor immune responses and regulating the immune microenvironment. In this review, we discuss the design and preparation of nanovaccines for adjusting tumor antigen immunogenicity and regulating immunosuppression.
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High-Contrast and Fast-Removable 19F-MRI Labels with Perfluoro-tert-Butyl Substituents
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-06-30 , DOI: 10.1002/cmdc.202300239
High-contrast and fast-removable fluorinated agents C10F18H4O2 and C11F18H6 for the 19F MRI method were designed. The synthesis of these compounds is not complicated. The emulsions with these substances were developed, and in vivo MRI studies in laboratory rats were carried out. The substances are non-toxic, and they are excreted from the living organism in ∼30 days.
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A Patent Review on SARS Coronavirus Papain-Like Protease (PLpro) Inhibitors
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-05-29 , DOI: 10.1002/cmdc.202300216
The current SARS-CoV-2 pandemic has caused an unprecedented global health crisis. Due to its crucial role in viral polyprotein processing, the coronavirus papain-like protease PLpro is deemed a plausible drug target. In this patent review, 46 coronavirus PLpro inhibitor patents filed up to 26 August 2022 are discussed, providing an overview on the inhibitors that have generated commercial interest, especially amongst drug companies.
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Selectfluor-Mediated Chlorination and Fluorination of Arenes: Late-Stage Functionalization of APIs and Its Biological Effects
Inorganic Materials: Applied Research ( IF 0 ) Pub Date: 2023-04-23 , DOI: 10.1002/cmdc.202300144
Late-stage chlorination and fluorination of active pharmaceutical ingredients (APIs), which were previously recovered from expired drugs, was carried out under mild conditions using Selectfluor in the presence of the API hydrochloride salt or triethylammonium chloride. Biological testing revealed that improved binding affinities can be achieved via this straightforward strategy.
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